N-({1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl}methyl)-2-furyl-N-methy lcarboxamide

• IUPAC Name: N-[[1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl]methyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C25H27N3O3/c1-18-14-19(2)16-20(15-18)30-13-7-11-28-22-9-5-4-8-21(22)26-24(28)17-27(3)25(29)23-10-6-12-31-23/h4-6,8-10,12,14-16H,7,11,13,17H2,1-3H3
• InChI Key: AWPNJKUMDDGCDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCCN2C3=CC=CC=C3N=C2CN(C)C(=O)C4=CC=CO4)C
• Molecular Formula: C25H27N3O3
• Molecular Weight: 417.5 g/mol

Description

N-({1-[3-(3,5-dimethylphenoxy)propyl]benzimidazol-2-yl}methyl)-2-furyl-N-methy lcarboxamide is a useful research compound. Its molecular formula is C25H27N3O3 and its molecular weight is 417.509. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antioxidant Activities

Benzimidazole derivatives have been synthesized and evaluated for their antimicrobial and antioxidant properties. A series involving N-(5,6-dimethyl-1H-benzimidazol-2-yl) substituted carboxamide, prepared by reacting 2-amino-5,6-dimethyl-1H-benzimidazole with various aromatic heterocyclic and fatty acids, showed significant antimicrobial activity against several microorganisms. These compounds exhibited minimal inhibitory concentration (MIC) values ranging from 250 to 750 μg/ml and demonstrated notable radical scavenging and ferrous ion chelating activity, highlighting their potential as biologically active compounds (Sindhe et al., 2016).

Molecular Docking and Antimicrobial Evaluation

Benzimidazol-1-yl-methyl-benzamide derivatives were synthesized and assessed for their in vitro antimicrobial activity against a range of pathogens, including Escherichia coli and Staphylococcus aureus. These studies, supported by molecular docking, aimed to understand the interaction between the compounds and microbial proteins, leading to the identification of derivatives with effective antimicrobial properties (Sethi et al., 2016).

Catalysis and Synthesis

Benzimidazole-based compounds have been utilized as catalysts and intermediates in the synthesis of a variety of heterocycles. Their applications in catalysis include facilitating the Suzuki reaction in aqueous media, which is essential for developing methods to synthesize heterobiaryls containing furyl and thienyl rings. This showcases the versatility of benzimidazole derivatives in enhancing reaction efficiencies and broadening the scope of chemical synthesis (Bumagin et al., 2019).